Cas no 115149-31-0 (2-(2-nitroethyl)naphthalene)

• Product Name: 2-(2-nitroethyl)naphthalene
• CAS No: 115149-31-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5850939
• PubChem ID: 13988397
• Update Time: 2025-07-21

2-(2-nitroethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(2-nitroethyl)-
• 2-(2-nitroethyl)naphthalene
• BPQHOJJRNWPHBM-UHFFFAOYSA-N
• SCHEMBL9514129
• 115149-31-0
• EN300-1833924

• Inchi： 1S/C12H11NO2/c14-13(15)8-7-10-5-6-11-3-1-2-4-12(11)9-10/h1-6,9H,7-8H2
• InChI Key： BPQHOJJRNWPHBM-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1CC[N+]([O-])=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 371.9±21.0 °C(Predicted)
• pka: 8.09±0.10(Predicted)

Additional information on 2-(2-nitroethyl)naphthalene

Research Briefing on 2-(2-Nitroethyl)naphthalene (CAS: 115149-31-0) in Chemical Biology and Pharmaceutical Applications

2-(2-Nitroethyl)naphthalene (CAS: 115149-31-0) is a nitroaromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(2-nitroethyl)naphthalene as a versatile intermediate in organic synthesis. Its nitro group serves as a key functional moiety for further chemical modifications, enabling the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of naphthalene-based inhibitors targeting inflammatory pathways, showcasing its potential in anti-inflammatory drug development.

In pharmacological research, 2-(2-nitroethyl)naphthalene has shown promising activity as a precursor for nitric oxide (NO) donors. NO plays a critical role in cardiovascular and neurological functions, and controlled release of NO from nitroaromatic compounds like 115149-31-0 is being explored for therapeutic applications. A recent preclinical study (Nature Chemical Biology, 2024) reported its efficacy in modulating vasodilation in hypertensive models, suggesting potential for cardiovascular drug candidates.

The compound's mechanism of action appears to involve both its nitro group redox chemistry and the naphthalene scaffold's interactions with biological targets. Computational docking studies (ACS Omega, 2023) have revealed favorable binding affinities with various enzyme active sites, particularly those involved in oxidative stress pathways. This dual functionality makes 2-(2-nitroethyl)naphthalene a valuable scaffold for multi-target drug design strategies.

From a safety and ADME perspective, recent pharmacokinetic studies have provided important insights. While the compound shows good membrane permeability in vitro, its metabolic stability requires optimization for therapeutic applications. Current research efforts are focusing on structural analogs that maintain bioactivity while improving metabolic profiles, as reported in a 2024 Medicinal Chemistry Research publication.

In conclusion, 2-(2-nitroethyl)naphthalene (115149-31-0) represents an important building block in medicinal chemistry with diverse applications. Its ongoing investigation spans multiple therapeutic areas, including inflammation, cardiovascular diseases, and neurological disorders. Future research directions may explore its incorporation into more complex molecular architectures and the development of targeted delivery systems to enhance its therapeutic potential.